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Compound of Interest

Compound Name:
Dimethyl (2R)-2-

hydroxypentanedioate

CAS No.: 55094-98-9

Cat. No.: B3384428

Get Quote

Core Directive & Chemical Profile[1][2][3]
Dimethyl (2R)-2-hydroxypentanedioate (also known as Dimethyl (R)-2-hydroxyglutarate or

Octyl-2HG analog precursor) is a cell-permeable ester derivative of the oncometabolite (R)-2-

hydroxyglutarate.[1][2] In research, it is frequently used to mimic the metabolic state of IDH1/2-

mutant cancers.[3][1][2]

Effective disposal requires understanding its chemical instability.[3][1] As an ester, this

compound is prone to hydrolysis, breaking down into (R)-2-hydroxyglutaric acid and methanol.

[3][1][2] Consequently, waste streams containing this compound must be managed not just as

organic acids, but as potential flammable solvent hazards due to methanol evolution.[1]
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Parameter Detail

Chemical Name Dimethyl (2R)-2-hydroxypentanedioate

Common Synonyms
Dimethyl (R)-2-hydroxyglutarate; (R)-2-HG

dimethyl ester

CAS Number

81077-10-3 (General/Racemate); 55094-97-8

((S)-isomer ref); Specific (R)-isomer often

custom synthesized.[2][4][5][6][7][8]

Molecular Formula C₇H₁₂O₅

Physical State Colorless to pale yellow liquid (typically)

Key Hazard
Hydrolysis releases Methanol

(Flammable/Toxic)

Storage -20°C, Desiccated (Moisture Sensitive)

Risk Assessment & Pre-Disposal Handling[1][3]
The Hydrolysis Hazard
Unlike stable inorganic salts, Dimethyl (2R)-2-hydroxypentanedioate is dynamic.[1][2] Upon

contact with water, acids, or bases in a waste container, the following reaction occurs:

[3][1]

Operational Implication: A waste container that initially contains only the non-flammable ester

and water can eventually accumulate enough methanol to lower the flash point into the

ignitable range (< 60°C).[1]

Segregation Protocols
Keep Dry: Collect pure, unused liquid in a separate "Organic Waste" container, not mixed

with aqueous buffers if possible.

No Oxidizers: Strictly segregate from strong oxidizers (e.g., nitric acid, perchlorates).[3][1]

The hydroxyl group and liberated methanol create a high risk of exothermic reaction.[3][1]
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Labeling: Waste tags must explicitly list "Methanol" as a potential constituent if the waste is

aqueous or old.[1]

Disposal Workflow (Decision Matrix)
The following decision tree outlines the compliant disposal path based on the physical state

and purity of the waste.
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Identify Waste Stream:
Dimethyl (2R)-2-hydroxypentanedioate

Physical State?

Solid/Absorbed on Wipes

Solid/Wipes

Liquid Waste

Liquid

Solid Hazardous Waste Bin
(Double Bagged)

Is it mixed with water/media?

Pure/Solvent Mixture
(DMSO, Ethanol)

No Water

Aqueous Mixture
(Cell Media, Buffer)

Contains Water

Halogen-Free Organic Waste
(High BTU Incineration)

Aqueous Waste Stream
(Check pH & Methanol Content)

Risk: Hydrolysis

Ship to TSDF for Incineration

Click to download full resolution via product page

Figure 1: Operational decision tree for segregating Dimethyl (2R)-2-hydroxypentanedioate
waste streams.
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Step-by-Step Disposal Procedures
Scenario A: Pure Liquid or Solvent Mixture
(DMSO/Ethanol)
This is the most common form for stock solutions.[3][1]

Container: Use a High-Density Polyethylene (HDPE) or Glass container.[3][1]

Labeling: Mark as "Flammable Organic Waste." List constituents: "Dimethyl (2R)-2-
hydroxypentanedioate, DMSO/Ethanol."[1][2]

Action: Pour directly into the laboratory's consolidated halogen-free organic solvent waste

carboy.[3][1]

Caution: Ensure the carboy is grounded during transfer to prevent static discharge, as the

carrier solvent (e.g., ethanol) is flammable.[3][1]

Scenario B: Aqueous Mixtures (Cell Culture Media)
This occurs after cell treatment.[3][1]

Assessment: If the concentration is millimolar (mM) or lower, the methanol generated will be

negligible (<0.1%).[3][1]

Collection: Collect in "Aqueous Hazardous Waste" containers. Do not pour down the sink.

Even dilute esters can be toxic to aquatic life before they fully hydrolyze.[3][1]

Stabilization: If the solution is acidic, neutralization (pH 6-8) effectively slows further

hydrolysis during temporary storage, though incineration remains the ultimate fate.[1]

Scenario C: Solid Waste (Spill Cleanup/Contaminated
PPE)[2]

Absorbent: Use vermiculite or polypropylene pads to absorb liquid spills.[3][1]

Packaging: Place contaminated materials into a clear polyethylene bag (minimum 4 mil

thickness).
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Secondary Containment: Seal the bag and place it inside a secondary solid waste container

or drum.

Labeling: "Debris contaminated with Dimethyl (2R)-2-hydroxypentanedioate."

Emergency Response: Spills
In the event of a spill outside a fume hood:

Phase Action

1. Evacuate & Ventilate
Remove ignition sources immediately. Methanol

vapors (from hydrolysis) can travel to sparks.

2.[3][1] PPE Donning

Wear Nitrile gloves (double gloving

recommended), safety goggles, and a lab coat.

[3][1]

3. Containment

Dike the spill with absorbent pillows or sand.[3]

[1] Do not use combustible materials like

sawdust.

4.[3][1] Decontamination
After absorbing the bulk liquid, wipe the surface

with a 10% soap/water solution.[3][1]

5. Disposal
Treat all cleanup materials as Hazardous Solid

Waste (see Scenario C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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